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Compound of Interest

Compound Name: (R)-Etodolac-d4

Cat. No.: B12397750

This guide provides an in-depth overview of (R)-Etodolac-d4, a deuterated analog of the R-
enantiomer of Etodolac, for researchers, scientists, and professionals in drug development. It
covers commercially available sources, key technical data, experimental applications, and
relevant biological pathways.

Supplier and Procurement Information

(R)-Etodolac-d4 is a specialized chemical primarily used as an internal standard in
pharmacokinetic and metabolic studies. The following table summarizes available information
from various suppliers. Please note that pricing is often available only upon quotation.
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. Catalog Molecular Additional
Supplier CAS Number .
Number Formula Information
Available in 25

mg unit size. A

certificate of
1134124-17-6 C17H17DaNO3 analysis and

MSDS are

available upon

Acanthus ACB-161028-
Research 0042

request.[1]

Offered as a

custom synthesis

product. A
E040045 Not Available C17H17D4NOs Certificate of

Analysis is

Simson Pharma
Limited

provided with the

compound.

Deuterium-
HY-113949S1 1134124-17-6 C17H17D4aNOs3 labeled (R)-
Etodolac.

MedchemExpres

S

Experimental Protocols

(R)-Etodolac-d4 is an ideal internal standard for the quantification of (R)-Etodolac in biological
matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below is a
representative protocol for the pharmacokinetic analysis of (R)-Etodolac.

Protocol: Quantification of (R)-Etodolac in Rat Plasma
by LC-MS/MS

This protocol is adapted from methodologies for the enantioselective analysis of Etodolac.[2][3]

[4]

1. Sample Preparation:
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To 50 pL of rat plasma, add 10 pL of (R)-Etodolac-d4 internal standard solution
(concentration to be optimized based on expected analyte levels).

Add 200 pL of acetonitrile to precipitate proteins.
Vortex the mixture for 2 minutes.
Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.
. LC-MS/MS Conditions:
LC System: A standard HPLC or UPLC system.

Column: A chiral column such as Chiralcel® OD-H is required for enantioselective
separation.

Mobile Phase: A mixture of n-hexane and ethyl acetate (e.g., 95:5 v/v) or a gradient of
methanol and ammonium formate in water.

Flow Rate: 0.4 mL/min.

Injection Volume: 10 pL.

Mass Spectrometer: A triple quadrupole mass spectrometer.
lonization Mode: Electrospray ionization (ESI) in negative mode.
MRM Transitions:

o (R)-Etodolac: m/z 286.2 — 242.2

o (R)-Etodolac-d4: m/z 290.2 - 246.2

. Data Analysis:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12397750?utm_src=pdf-body
https://www.benchchem.com/product/b12397750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Construct a calibration curve by plotting the peak area ratio of (R)-Etodolac to (R)-Etodolac-
d4 against the concentration of the analyte.

» Determine the concentration of (R)-Etodolac in the plasma samples from the calibration
curve.

Signaling Pathways and Workflows
Pharmacokinetic Study Workflow

The following diagram illustrates a typical workflow for a pharmacokinetic study of (R)-Etodolac,
utilizing its deuterated analog as an internal standard.
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Caption: A typical workflow for a pharmacokinetic study of (R)-Etodolac.

(R)-Etodolac Signaling Pathways

While the S-enantiomer of Etodolac is responsible for its anti-inflammatory effects through the
inhibition of cyclooxygenase (COX) enzymes, the R-enantiomer exhibits distinct biological
activities, notably affecting the Wnt/[3-catenin signaling pathway.[5]

COX-2 Inhibition by (S)-Etodolac

Etodolac is a preferential inhibitor of COX-2, which is involved in the inflammatory cascade.
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Caption: The inhibitory effect of (S)-Etodolac on the COX-2 pathway.

Wnt/(3-catenin Pathway Modulation by (R)-Etodolac

(R)-Etodolac has been shown to decrease levels of 3-catenin, a key component of the Wnt
signaling pathway, which is often dysregulated in cancer.
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Caption: Modulation of the Wnt/(3-catenin pathway by (R)-Etodolac.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(R)-Etodolac-d4: A Technical Guide for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397750#r-etodolac-d4-supplier-and-pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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